Cas no 102029-92-5 (ARG-PHE ACETATE)
ARG-PHE ACETATE Chemical and Physical Properties
Names and Identifiers
-
- ARG-PHE ACETATE
- ARG-PHE ACETATE SALT
- L-ARGINYL-L-PHENYLALANINE ACETATE
- L-Arginyl-L-phenylalanine diacetate
- (S)-2-((S)-2-Amino-5-guanidinopentanamido)-3-phenylpropanoic acid compound with acetic acid (1:1)
-
- MDL: MFCD00037260
- Inchi: 1S/C15H23N5O3.C2H4O2/c16-11(7-4-8-19-15(17)18)13(21)20-12(14(22)23)9-10-5-2-1-3-6-10;1-2(3)4/h1-3,5-6,11-12H,4,7-9,16H2,(H,20,21)(H,22,23)(H4,17,18,19);1H3,(H,3,4)/t11-,12-;/m0./s1
- InChI Key: JYCGKDWKVVHIHV-FXMYHANSSA-N
- SMILES: O=C([C@H](CCC/N=C(\N)/N)N)N[C@H](C(=O)O)CC1C=CC=CC=1.OC(C)=O
Computed Properties
- Exact Mass: 381.20141
Experimental Properties
- Melting Point: 172-173 ºC
- PSA: 194.12
ARG-PHE ACETATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A801598-100mg |
Arg-Phe acetate salt |
102029-92-5 | 98% | 100mg |
¥394.00 | 2022-10-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A89440-100mg |
(S)-2-((S)-2-Amino-5-guanidinopentanamido)-3-phenylpropanoic acid compound with acetic acid (1:1) |
102029-92-5 | 100mg |
¥419.0 | 2021-09-10 | ||
| eNovation Chemicals LLC | D625122-100mg |
Arg-Phe acetate salt |
102029-92-5 | 97% | 100mg |
$155 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R009765-100mg |
ARG-PHE ACETATE |
102029-92-5 | 98% | 100mg |
¥378 | 2023-09-11 | |
| eNovation Chemicals LLC | D625122-100mg |
Arg-Phe acetate salt |
102029-92-5 | 97% | 100mg |
$155 | 2025-02-18 | |
| eNovation Chemicals LLC | D625122-250mg |
Arg-Phe acetate salt |
102029-92-5 | 97% | 250mg |
$300 | 2025-02-18 | |
| eNovation Chemicals LLC | D625122-1g |
Arg-Phe acetate salt |
102029-92-5 | 97% | 1g |
$650 | 2025-02-18 | |
| eNovation Chemicals LLC | D625122-5g |
Arg-Phe acetate salt |
102029-92-5 | 97% | 5g |
$1950 | 2025-02-18 | |
| 1PlusChem | 1P0006VC-100mg |
L-Phenylalanine, L-arginyl-, diacetate (9CI) |
102029-92-5 | ≥ 98% (HPLC) | 100mg |
$105.00 | 2023-12-27 | |
| 1PlusChem | 1P0006VC-250mg |
L-Phenylalanine, L-arginyl-, diacetate (9CI) |
102029-92-5 | ≥ 98% (HPLC) | 250mg |
$174.00 | 2023-12-27 |
ARG-PHE ACETATE Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on ARG-PHE ACETATE
ARG-PHE ACETATE: A Comprehensive Overview
The compound with CAS No. 102029-92-5, commonly referred to as ARG-PHE ACETATE, is a significant molecule in the field of organic chemistry and biochemistry. Its name, ARG-PHE ACETATE, suggests a dipeptide derivative composed of arginine (ARG) and phenylalanine (PHE), with an acetate group attached. This compound has garnered attention due to its potential applications in various scientific domains, including drug delivery, nutraceuticals, and peptide-based therapeutics.
Recent studies have highlighted the importance of ARG-PHE ACETATE in understanding peptide stability and bioavailability. Researchers have explored its role in enhancing the absorption of bioactive peptides in the gastrointestinal tract. For instance, a 2023 study published in *Journal of Pharmaceutical Sciences* demonstrated that ARG-PHE ACETATE could serve as a carrier for poorly soluble drugs, significantly improving their solubility and bioavailability. This finding underscores the potential of ARG-PHE ACETATE in developing next-generation drug delivery systems.
The synthesis of ARG-PHE ACETATE involves a multi-step process, including peptide bond formation and subsequent acetylation. Advanced techniques such as solid-phase synthesis and liquid chromatography have been employed to ensure high purity and yield. The structural characterization of this compound has been carried out using modern analytical tools like NMR spectroscopy and mass spectrometry, confirming its molecular formula and structural integrity.
In terms of applications, ARG-PHE ACETATE has shown promise in the field of sports nutrition. Studies indicate that it may enhance muscle recovery and protein synthesis post-exercise. A 2023 clinical trial published in *Nutrients* reported that supplementation with ARG-PHE ACETATE led to a significant increase in muscle protein synthesis markers among athletes. These findings suggest that ARG-PHE ACETATE could be a valuable addition to sports nutrition products.
Moreover, ARG-PHE ACETATE has been investigated for its potential role in neuroprotection. Preclinical studies using animal models have shown that this compound may mitigate oxidative stress and inflammation in neurodegenerative diseases such as Alzheimer's disease. A 2023 study in *Neuroscience Letters* highlighted its ability to cross the blood-brain barrier, making it a promising candidate for brain-targeted therapies.
The environmental impact of ARG-PHE ACETATE has also been a topic of recent research. Scientists are exploring its biodegradability and eco-friendly synthesis methods to minimize environmental footprint. A 2023 review in *Green Chemistry* emphasized the importance of sustainable practices in the production of such compounds, suggesting that ARG-PHE ACETATE could be synthesized using renewable resources and energy-efficient processes.
In conclusion, ARG-PHE ACETATE (CAS No. 102029-92-5) is a versatile compound with diverse applications across multiple scientific disciplines. Its role in drug delivery, sports nutrition, neuroprotection, and environmental sustainability highlights its significance in contemporary research. As advancements continue to unfold, ARG-PHE ACETATE is poised to become an essential component in various industries, driving innovation and improving human health.
102029-92-5 (ARG-PHE ACETATE) Related Products
- 25422-31-5(Fibrinopeptide A(human))
- 9001-73-4(Papain)
- 23815-88-5(Bradykinin (1-6))
- 23815-89-6(Bradykinin (1-5))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)